Cas no 204322-78-1 (3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one)

• Product Name: 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one
• CAS No: 204322-78-1
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• MDL: MFCD00270209
• CID: 850747
• PubChem ID: 2756206
• Update Time: 2025-07-24

3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine-1-aceticacid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3,4,5-tetrahydro-2-oxo-(9CI)
• 3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid
• Fmoc-3-Amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-[1]-benzazepine-2-one
• 2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid
• Fmoc-(R,S)-3-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-[1]benzazepine-2-one
• 3-FMoc-aMino-N-1-carboxyMethyl-2,3,4,5-tetrahydro-1H-[1]benzazepine-2-one
• AC1MBT1F
• AG-E-49802
• CTK4E4214
• MFCD00270209
• 1H-1-Benzazepine-1-acetic acid, 3-[[(9h-fluoren-9-ylmethoxy)carbonyl]amino]-2,3,4,5-tetrahydro-2-oxo-
• BS-42152
• DTXSID50373296
• E70529
• 204322-78-1
• AKOS027250937
• (3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-2-OXO-4,5-DIHYDRO-3H-1-BENZAZEPIN-1-YL)ACETIC ACID
• 2-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)aceticacid
• CS-0358553
• 2-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid
• Fmoc-(R,S)-3-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-[1]-benzazepine-2-one
• 3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid, AldrichCPR
• 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one

• MDL： MFCD00270209
• Inchi： 1S/C27H24N2O5/c30-25(31)15-29-24-12-6-1-7-17(24)13-14-23(26(29)32)28-27(33)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h1-12,22-23H,13-16H2,(H,28,33)(H,30,31)
• InChI Key： AJXLRWYRXXKUSJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(N(CC(=O)O)C2C=CC=CC=2CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16900
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.94000
• LogP: 4.41360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one

Comprehensive Overview of 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one (CAS No. 204322-78-1)

The compound 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one (CAS No. 204322-78-1) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring an Fmoc-protected amino group and a carboxymethyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its applications in drug discovery, peptide coupling, and bioconjugation techniques. The growing interest in targeted drug delivery and precision medicine has further amplified its relevance in modern scientific endeavors.

One of the key features of 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for sequential peptide chain elongation. This method is particularly favored in the synthesis of bioactive peptides and protein mimetics, which are critical in addressing diseases such as cancer, diabetes, and neurodegenerative disorders. The compound's CAS No. 204322-78-1 is often queried in databases like PubChem and Reaxys, reflecting its importance in academic and industrial research.

In addition to its synthetic utility, 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one is also explored for its potential in structure-activity relationship (SAR) studies. By modifying its core structure, researchers can investigate the impact of specific functional groups on biological activity. This approach aligns with the current trend of rational drug design, where computational tools and AI-driven algorithms are employed to predict compound efficacy. Searches related to SAR optimization and molecular docking often intersect with discussions about this compound, highlighting its interdisciplinary significance.

The stability and solubility of 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one are frequently discussed topics among chemists. Its carboxymethyl group enhances water solubility, making it suitable for aqueous reaction conditions. This property is particularly advantageous in green chemistry applications, where minimizing organic solvent use is a priority. Furthermore, the compound's compatibility with automated synthesis platforms has made it a staple in high-throughput screening (HTS) campaigns, which are essential for accelerating drug development timelines.

Another area of interest is the compound's potential in bioconjugation strategies. The Fmoc-amino group can be selectively deprotected to allow for the attachment of targeting ligands, fluorescent probes, or other functional moieties. This capability is crucial for developing theranostic agents, which combine therapeutic and diagnostic functions. As the demand for personalized medicine grows, so does the need for versatile building blocks like CAS No. 204322-78-1.

In summary, 3-Fmoc-amino-N-1-carboxymethyl-2,3,4,5-tetrahydro-1H-1benzazepine-2-one (CAS No. 204322-78-1) is a multifaceted compound with broad applications in pharmaceutical research, peptide chemistry, and biomolecular engineering. Its unique properties and adaptability make it a subject of ongoing investigation, particularly in the context of innovative drug delivery systems and next-generation therapeutics. By staying abreast of advancements in these fields, researchers can fully leverage the potential of this remarkable molecule.